Cas no 2167710-98-5 (Oxazole, 4-bromo-2-[tris(1-methylethyl)silyl]-)
Oxazole, 4-bromo-2-[tris(1-methylethyl)silyl]- Chemical and Physical Properties
Names and Identifiers
-
- Oxazole, 4-bromo-2-[tris(1-methylethyl)silyl]-
- 2167710-98-5
- 4-BROMO-2-(TRIISOPROPYLSILYL)OXAZOLE
- C12H22BrNOSi
- (4-bromooxazol-2-yl)-triisopropyl-silane
- (4-bromo-1,3-oxazol-2-yl)-tri(propan-2-yl)silane
- E87964
-
- Inchi: 1S/C12H22BrNOSi/c1-8(2)16(9(3)4,10(5)6)12-14-11(13)7-15-12/h7-10H,1-6H3
- InChI Key: JQKCIUSFBBGOHG-UHFFFAOYSA-N
- SMILES: O1C=C(Br)N=C1[Si](C(C)C)(C(C)C)C(C)C
Computed Properties
- Exact Mass: 303.06540g/mol
- Monoisotopic Mass: 303.06540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
Oxazole, 4-bromo-2-[tris(1-methylethyl)silyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1299401-1G |
(4-bromooxazol-2-yl)-triisopropyl-silane |
2167710-98-5 | 97% | 1g |
$345 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1299401-5G |
(4-bromooxazol-2-yl)-triisopropyl-silane |
2167710-98-5 | 97% | 5g |
$1040 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1299401-10G |
(4-bromooxazol-2-yl)-triisopropyl-silane |
2167710-98-5 | 97% | 10g |
$1735 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1299401-25G |
(4-bromooxazol-2-yl)-triisopropyl-silane |
2167710-98-5 | 97% | 25g |
$3475 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1299401-1g |
(4-bromooxazol-2-yl)-triisopropyl-silane |
2167710-98-5 | 97% | 1g |
$345 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1299401-100mg |
(4-bromooxazol-2-yl)-triisopropyl-silane |
2167710-98-5 | 97% | 100mg |
$120 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1299401-25g |
(4-bromooxazol-2-yl)-triisopropyl-silane |
2167710-98-5 | 97% | 25g |
$3475 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1299401-50g |
(4-bromooxazol-2-yl)-triisopropyl-silane |
2167710-98-5 | 97% | 50g |
$5215 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1299401-10g |
(4-bromooxazol-2-yl)-triisopropyl-silane |
2167710-98-5 | 97% | 10g |
$1735 | 2025-02-20 | |
| eNovation Chemicals LLC | Y1299401-500mg |
(4-bromooxazol-2-yl)-triisopropyl-silane |
2167710-98-5 | 97% | 500mg |
$240 | 2025-02-20 |
Oxazole, 4-bromo-2-[tris(1-methylethyl)silyl]- Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on Oxazole, 4-bromo-2-[tris(1-methylethyl)silyl]-
Introduction to Oxazole, 4-bromo-2-[tris(1-methylethyl)silyl] and Its Significance in Modern Chemical Research
The compound with the CAS number 2167710-98-5, identified as Oxazole, 4-bromo-2-[tris(1-methylethyl)silyl], represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This specialized derivative of oxazole has garnered significant attention in recent years due to its unique structural features and potential applications in drug discovery and material science. The oxazole core, a five-membered heterocyclic compound containing nitrogen and oxygen, is well-documented for its versatility in medicinal chemistry. The introduction of a bromine substituent at the 4-position and a tris(1-methylethyl)silyl group at the 2-position enhances its reactivity and utility in synthetic transformations.
In the realm of pharmaceutical research, Oxazole, 4-bromo-2-[tris(1-methylethyl)silyl] has been explored for its potential as an intermediate in the synthesis of bioactive molecules. The bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the bulky tris(1-methylethyl)silyl (TMS) group provides steric protection and stability during synthetic processes, allowing chemists to manipulate the molecule under various conditions without unwanted side reactions.
Recent studies have highlighted the compound's role in developing novel therapeutic agents. For instance, derivatives of oxazole have shown promise in targeting bacterial infections due to their ability to disrupt essential metabolic pathways. The structural modifications present in Oxazole, 4-bromo-2-[tris(1-methylethyl)silyl] may contribute to enhanced binding affinity or selectivity when incorporated into drug candidates. Researchers have also investigated its potential in designing small molecules that interact with specific biological targets, underscoring its importance as a building block in medicinal chemistry.
Beyond pharmaceutical applications, this compound has found relevance in materials science. The unique electronic properties of oxazole derivatives make them suitable for use in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The presence of the TMS group can influence the electronic characteristics of the molecule, making it a valuable component in designing advanced materials with tailored functionalities. Such applications align with the growing demand for sustainable and high-performance materials in modern technology.
The synthesis of Oxazole, 4-bromo-2-[tris(1-methylethyl)silyl] involves sophisticated organic transformations that showcase the ingenuity of synthetic chemists. The preparation typically requires multi-step procedures, including halogenation and silylation reactions, which must be carefully optimized to achieve high yields and purity. Advances in catalytic systems have enabled more efficient routes to this compound, reducing the environmental impact of its production. These improvements reflect broader trends in green chemistry aimed at minimizing waste and energy consumption.
As research continues to evolve, the applications of Oxazole, 4-bromo-2-[tris(1-methylethyl)silyl] are expected to expand. Collaborative efforts between academia and industry are driving innovation by leveraging computational methods to predict molecular properties and accelerate discovery. The integration of machine learning algorithms has further enhanced the design of novel derivatives with improved pharmacological profiles. Such interdisciplinary approaches underscore the dynamic nature of chemical research and its potential to address complex challenges.
In conclusion, Oxazole, 4-bromo-2-[tris(1-methylethyl)silyl] (CAS no. 2167710-98-5) exemplifies how structural innovation can unlock new possibilities in pharmaceuticals and materials science. Its unique combination of functional groups makes it a valuable tool for synthetic chemists and researchers alike. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in shaping the future of chemical biology and advanced materials.
2167710-98-5 (Oxazole, 4-bromo-2-[tris(1-methylethyl)silyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)